Cas no 1375303-16-4 (2-(Azetidin-3-yl)propane-1,3-diol)

• Product Name: 2-(Azetidin-3-yl)propane-1,3-diol
• CAS No: 1375303-16-4
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• CID: 5738354
• PubChem ID: 71302281
• Update Time: 2025-10-28

2-(Azetidin-3-yl)propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-3-yl)propane-1,3-diol
• 1375303-16-4
• EN300-1459194
• 1,3-Propanediol, 2-(3-azetidinyl)-
• 2-(Azetidin-3-yl)propane-1,3-diol

• Inchi： 1S/C6H13NO2/c8-3-6(4-9)5-1-7-2-5/h5-9H,1-4H2
• InChI Key： IUVTXPUHLDVOKD-UHFFFAOYSA-N
• SMILES： OCC(CO)C1CNC1

Computed Properties

• Exact Mass: 131.094628657g/mol
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 79.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• Density: 1.149±0.06 g/cm3(Predicted)
• Boiling Point: 297.2±10.0 °C(Predicted)
• pka: 14.39±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines

Additional information on 2-(Azetidin-3-yl)propane-1,3-diol

Latest Research Insights on 2-(Azetidin-3-yl)propane-1,3-diol (CAS: 1375303-16-4) in Chemical Biology and Pharmaceutical Applications

The compound 2-(Azetidin-3-yl)propane-1,3-diol (CAS: 1375303-16-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug development.

Recent studies have highlighted the versatility of 2-(Azetidin-3-yl)propane-1,3-diol as a key intermediate in the synthesis of bioactive molecules. Its azetidine ring and diol functionality make it a valuable scaffold for designing novel enzyme inhibitors and receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in developing selective kinase inhibitors, showing promising activity against cancer-related targets.

In terms of synthetic methodology, advancements have been made in the efficient production of 1375303-16-4. A team at MIT recently reported a novel catalytic asymmetric synthesis route that improves yield and enantioselectivity (Nature Chemistry, 2023). This breakthrough addresses previous challenges in obtaining optically pure forms of the compound, which is crucial for pharmaceutical applications.

The pharmacological potential of 2-(Azetidin-3-yl)propane-1,3-diol derivatives has been explored in several therapeutic areas. Notably, its structural analogs have shown neuroprotective effects in preclinical models of neurodegenerative diseases (ACS Chemical Neuroscience, 2023). The compound's ability to cross the blood-brain barrier while maintaining metabolic stability makes it particularly attractive for CNS drug development.

Emerging applications in antibiotic development have also been reported. Researchers at Oxford University identified derivatives of 1375303-16-4 that exhibit potent activity against Gram-positive bacteria, including MRSA strains (Journal of Antibiotics, 2023). The mechanism appears to involve disruption of cell wall biosynthesis, suggesting a novel mode of action distinct from current antibiotics.

From a drug delivery perspective, the physicochemical properties of 2-(Azetidin-3-yl)propane-1,3-diol have been investigated for prodrug design. Its balanced hydrophilicity-lipophilicity profile and multiple functional groups allow for versatile conjugation strategies, as demonstrated in recent work on targeted anticancer agents (Molecular Pharmaceutics, 2023).

Looking forward, the unique structural features of 1375303-16-4 continue to inspire innovative applications. Current research directions include its incorporation into PROTAC molecules for targeted protein degradation and as a building block for RNA-targeting small molecules. The compound's versatility and the recent methodological advances in its synthesis and modification suggest it will remain an important focus of chemical biology research in the coming years.